Cas no 1879026-06-8 (4-Chloro-2,3-difluoro-5-methoxybenzaldehyde)

• Product Name: 4-Chloro-2,3-difluoro-5-methoxybenzaldehyde
• CAS No: 1879026-06-8
• MF: C₈H₅ClF₂O₂
• MW: 206.573908567429
• MDL: MFCD29088207
• CID: 5078897
• Update Time: 2026-03-01

4-Chloro-2,3-difluoro-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,3-difluoro-5-methoxybenzaldehyde

• MDL： MFCD29088207
• Inchi： 1S/C8H5ClF2O2/c1-13-5-2-4(3-12)7(10)8(11)6(5)9/h2-3H,1H3
• InChI Key： MMVKNQVXCPGQLL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C=O)C=C1OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3

Additional information on 4-Chloro-2,3-difluoro-5-methoxybenzaldehyde

Chemical Profile of 4-Chloro-2,3-difluoro-5-methoxybenzaldehyde (CAS No. 1879026-06-8)

4-Chloro-2,3-difluoro-5-methoxybenzaldehyde, identified by the CAS number 1879026-06-8, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that feature both electron-withdrawing and electron-donating substituents, which can influence its reactivity and interactions with biological targets. The presence of a chlorine atom at the 4-position, along with difluorinated substituents at the 2 and 3 positions, and a methoxy group at the 5-position, contributes to its distinct electronic and steric environment.

The synthesis of 4-Chloro-2,3-difluoro-5-methoxybenzaldehyde typically involves multi-step organic transformations that highlight the importance of fluorine chemistry in modern drug discovery. The introduction of fluorine atoms into aromatic rings can enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. In particular, the difluorinated system in this compound may contribute to its ability to interact with enzymes or receptors in a manner that is different from its unsubstituted counterparts. This has led to its investigation as a key intermediate in the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of fluorinated aldehydes as building blocks for drug candidates. Aldehydes are versatile functional groups that can participate in various chemical reactions, including condensation reactions with amino acids to form Schiff bases, or undergo oxidation to yield carboxylic acids. The specific substitution pattern in 4-Chloro-2,3-difluoro-5-methoxybenzaldehyde makes it a particularly interesting molecule for exploring these transformations. For instance, the methoxy group can influence the electronic properties of the aldehyde moiety, potentially affecting its reactivity in subsequent synthetic steps.

One of the most compelling aspects of studying compounds like 4-Chloro-2,3-difluoro-5-methoxybenzaldehyde is their potential application in addressing unmet medical needs. The pharmaceutical industry continually seeks new molecular entities that exhibit desirable pharmacological profiles. The structural features of this compound suggest that it may have utility in developing treatments for various diseases, including those involving inflammation, infection, or cancer. Researchers have been particularly interested in its potential as a precursor for kinase inhibitors or other enzyme-targeted therapies.

The impact of fluorine substitution on biological activity has been well-documented in the literature. For example, studies have shown that fluorinated aromatic compounds can exhibit improved bioavailability and reduced susceptibility to metabolic degradation. The electron-withdrawing nature of the chlorine and difluoro groups in 4-Chloro-2,3-difluoro-5-methoxybenzaldehyde may enhance its interaction with biological targets by modulating electronic distributions across the molecule. This has prompted investigations into its derivatives as potential leads for drug discovery.

In addition to its synthetic utility, 4-Chloro-2,3-difluoro-5-methoxybenzaldehyde has been explored in various chemical probes and tool compounds used to study biological pathways. Aldehydes are commonly used as probes due to their ability to react with nucleophiles such as amines or thiols, allowing researchers to track protein-protein interactions or enzyme activity. The unique substitution pattern of this compound may make it particularly useful for investigating specific biological processes where precise structural control is essential.

The latest research trends indicate that fluorinated benzaldehydes are being increasingly utilized in the development of next-generation therapeutics. Advances in synthetic methodologies have made it possible to introduce complex fluorinated motifs into organic molecules with greater ease and precision. This has opened up new avenues for exploring the structure-activity relationships (SAR) of compounds like 4-Chloro-2,3-difluoro-5-methoxybenzaldehyde. By systematically varying substituents while maintaining the core aldehyde scaffold, researchers can gain insights into how different functional groups influence biological activity.

The role of computational chemistry in designing and optimizing molecules such as 4-Chloro-2,3-difluoro-5-methoxybenzaldehyde cannot be overstated. Molecular modeling techniques allow researchers to predict how changes in structure will affect properties such as binding affinity or metabolic stability. These predictions can guide experimental efforts and reduce the time required to develop lead compounds. As computational methods continue to improve, they will likely play an even greater role in guiding the synthesis and characterization of novel fluorinated benzaldehydes.

In conclusion, 4-Chloro-2,3-difluoro-5-methoxybenzaldehyde (CAS No. 1879026-06-8) represents an important class of compounds with significant potential in medicinal chemistry. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, and its substitution pattern offers opportunities for exploring new therapeutic strategies. As research continues to uncover the benefits of fluorinated aromatic compounds, compounds like this one will remain at the forefront of drug discovery efforts aimed at addressing global health challenges.